Cas no 1152274-62-8 ((2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid)

(2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid is a boronic acid derivative featuring a methylsulfamoyl substituent at the para position relative to the boronic acid group, with an additional methyl group at the ortho position. This compound is valuable in Suzuki-Miyaura cross-coupling reactions due to its stable boronic acid functionality, enabling efficient aryl-aryl bond formation. The electron-withdrawing sulfamoyl group enhances reactivity while maintaining compatibility with diverse reaction conditions. Its well-defined structure and moderate steric hindrance make it suitable for constructing complex biaryl systems in pharmaceutical and materials science applications. The product is typically supplied as a stable, crystalline solid with high purity, ensuring reliable performance in synthetic workflows.

(2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid structure

1152274-62-8 structure

Product Name:(2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid

CAS No:1152274-62-8

MF:C₈H₁₂BNO₄S

MW:229.06118106842

MDL:MFCD13195666

CID:856717

PubChem ID:53216345

Update Time:2025-10-18

(2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid
- 2-Methyl-4-(N-methylsulfamoyl)phenylboronic acid
- [2-methyl-4-(methylsulfamoyl)phenyl]boronic acid
- CS-0175822
- SB79732
- Boronic acid, B-[2-methyl-4-[(methylamino)sulfonyl]phenyl]-
- DB-100831
- BS-19460
- AKOS015842340
- 2-METHYL-4-(METHYLSULFAMOYL)PHENYLBORONIC ACID
- (2-Methyl-4-(N-methylsulfamoyl)phenyl)boronicacid
- 1152274-62-8
- DTXSID90681589
- CWB27462
- MFCD13195666
- SCHEMBL2905511
- MDL： MFCD13195666
- Inchi： 1S/C8H12BNO4S/c1-6-5-7(15(13,14)10-2)3-4-8(6)9(11)12/h3-5,10-12H,1-2H3
- InChI Key： SIHCFZOHSIYOOL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(B(O)O)=C(C)C=1)(NC)(=O)=O

Computed Properties

Exact Mass: 229.05800
Monoisotopic Mass: 229.0580092g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95Å²

Experimental Properties

PSA: 95.01000
LogP: 0.05460

(2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid Pricemore >>

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